Cas no 64678-68-8 (1H-Imidazole,2-methyl-1-(methyl-d3)- (9CI))

• Product Name: 1H-Imidazole,2-methyl-1-(methyl-d3)- (9CI)
• CAS No: 64678-68-8
• MF: C₅H₈N₂
• MW: 99.1489057540894
• CID: 501127
• PubChem ID: 102602323
• Update Time: 2025-04-19

1H-Imidazole,2-methyl-1-(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-methyl-1-(methyl-d3)- (9CI)
• 1,2-DIMETHYL-D3-IMIDAZOLE (1-METHYL-D3)
• 64678-68-8
• 1,2-Dimethyl-d3-imidazole(1-methyl-d3)

• Inchi： 1S/C5H8N2/c1-5-6-3-4-7(5)2/h3-4H,1-2H3/i2D3
• InChI Key： GIWQSPITLQVMSG-BMSJAHLVSA-N
• SMILES： N1(C([2H])([2H])[2H])C=CN=C1C

Computed Properties

• Exact Mass: 99.088
• Monoisotopic Mass: 99.088
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 0.4